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Compound of Interest

Compound Name:
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isocyanate

CAS No.: 29173-65-7

Cat. No.: B1586224

Get Quote

A Bifunctional Linker for Precision Therapeutics and Chemical Biology

Executive Summary
4-(Chloromethyl)phenyl isocyanate (CAS: 29173-65-7) is a specialized bifunctional

electrophile utilized extensively in medicinal chemistry, particularly in the design of proteolysis-

targeting chimeras (PROTACs) and antibody-drug conjugates (ADCs).[1] Its utility stems from

its orthogonal reactivity profile: it possesses a highly reactive isocyanate group (-N=C=O)

capable of rapid urea/carbamate formation, and a less reactive chloromethyl group (-CH₂Cl)

suitable for subsequent alkylation steps. This monograph details the molecular architecture,

synthesis, chemoselective protocols, and safety parameters required for its effective

deployment in drug development.

Part 1: Molecular Architecture & Electronic
Properties
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The molecule comprises a benzene core substituted at the para positions with two distinct

electrophilic centers. This geometry is critical for its function as a rigid linker.

Property Value Context

CAS Number 29173-65-7 Unique Identifier

Molecular Formula C₈H₆ClNO MW: 167.59 g/mol

Physical State Solid (Low Melting)
mp: 32–33 °C; bp: 115–117 °C

(10 mmHg)

Density 1.216 g/mL At 25 °C

Reactivity Class Heterobifunctional Electrophile (Dual)

Electronic Analysis
Isocyanate Group (C-1): The isocyanate carbon is highly electrophilic due to the cumulative

double bonds and the electronegativity of nitrogen and oxygen. It is sensitive to nucleophilic

attack by amines, alcohols, and water.

Chloromethyl Group (C-4): The benzylic carbon is activated by the phenyl ring but is

significantly less reactive than the isocyanate. It functions as a classic alkylating agent

(benzyl chloride type), requiring stronger nucleophiles or elevated temperatures to react.

Reactivity Map
The following diagram illustrates the kinetic hierarchy of the molecule's reactive centers.
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Figure 1:Chemoselective reactivity profile. The isocyanate group allows for rapid

functionalization at low temperatures, leaving the chloromethyl group intact for secondary

derivatization.

Part 2: Synthesis & Preparation[6][7][9][10][11]
While often purchased, in-house preparation ensures freshness, which is critical given the

moisture sensitivity of the isocyanate group. The preferred route utilizes Triphosgene

(bis(trichloromethyl) carbonate) as a safer solid substitute for phosgene gas.

Protocol: Triphosgene-Mediated Synthesis
Starting Material: 4-(Chloromethyl)aniline hydrochloride.

Safety Prep: Perform all operations in a well-ventilated fume hood. Triphosgene decomposes

to phosgene; use a caustic scrubber for exhaust.

Dissolution: Suspend 4-(chloromethyl)aniline hydrochloride (10 mmol) in anhydrous

Dichloromethane (DCM) (40 mL).

Reagent Addition: Add Triphosgene (3.4 mmol, 0.34 eq) dissolved in DCM dropwise at 0 °C.

Base Addition: Slowly add Triethylamine (20-22 mmol) dropwise. The reaction is exothermic.

[2][3]

Reflux: Allow the mixture to warm to room temperature, then reflux for 2–3 hours to ensure

complete conversion of the amine to isocyanate.

Workup:

Remove solvent under reduced pressure.

Extract residue with anhydrous diethyl ether or hexane (to precipitate amine salts).

Filter under inert atmosphere (Argon/Nitrogen).

Concentrate filtrate to yield the crude isocyanate.
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Purification: Vacuum distillation (bp 115–117 °C @ 10 mmHg) is recommended for high

purity.

Part 3: Chemoselective Reactivity Protocols
The primary value of 4-(chloromethyl)phenyl isocyanate lies in its ability to link two different

nucleophiles sequentially.

Step 1: Isocyanate Coupling (Urea Formation)
Conditions: 0 °C to Room Temperature, anhydrous solvent (DCM, THF, or DMF).

Nucleophile: Primary or secondary amine (Drug Fragment A).

Mechanism: Nucleophilic addition to the isocyanate carbon.

Outcome: Formation of a stable urea linkage. The chloromethyl group remains unreacted

under these mild conditions.

Step 2: Benzylic Alkylation
Conditions: 50–80 °C, weak base (K₂CO₃ or DIPEA), polar aprotic solvent (DMF or CH₃CN).

Nucleophile: Thiol, Phenol, or secondary amine (E3 Ligase Ligand or Solubilizing Group).

Mechanism: S_N2 displacement of the chloride.

Outcome: Formation of the final bifunctional conjugate.
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Figure 2:Sequential functionalization workflow. Step 1 exploits the high kinetic lability of the

isocyanate, while Step 2 activates the benzylic chloride.

Part 4: Applications in Drug Discovery
PROTAC Linker Design
In Proteolysis-Targeting Chimeras (PROTACs), the linker determines the spatial orientation

between the Target Protein and the E3 Ligase.

Rigidity: Unlike flexible PEG linkers, the phenyl ring of 4-(chloromethyl)phenyl isocyanate
introduces a rigid element. This restricts the conformational entropy, potentially improving the

thermodynamic stability of the ternary complex (Target-PROTAC-E3).
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Permeability: Replacing long PEG chains with aromatic linkers often improves cellular

permeability and reduces efflux ratios.

Fragment-Based Drug Discovery (FBDD)
The compound serves as a "warhead" installer.

Covalent Probes: The chloromethyl group can be preserved to act as a covalent trap for

cysteine residues in target proteins, while the isocyanate is used to attach a recognition

element.

Carbohydrate Chemistry
Used in the anomeric O-acylation of Kdo (3-deoxy-D-manno-oct-2-ulosonic acid), facilitating

the synthesis of bacterial lipopolysaccharide analogs for vaccine development.

Part 5: Safety & Stability[5]
Hazard Classification:

Lachrymator: The chloromethyl moiety releases benzyl chloride-like vapors, which are potent

eye irritants.

Sensitizer: Isocyanates are known respiratory and skin sensitizers. Long-term exposure can

lead to asthma-like symptoms.

Handling Protocols:

Moisture Control: Store under inert gas (Argon/Nitrogen) at 2–8 °C. Hydrolysis yields the

corresponding amine and CO₂, leading to urea polymerization.

Decontamination: Spills should be treated with an aqueous solution of 5% sodium carbonate

and 2% ammonia to neutralize the isocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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